Cas no 137021-41-1 (Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI))

Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI) structure
137021-41-1 structure
Product Name:Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI)
CAS No:137021-41-1
MF:C30H44N10O17Rh2
MW:1022.53817176819
CID:158696
PubChem ID:3081828
Update Time:2025-04-19

Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Rhodium, tetrakis[m-(acetato-O:O')]bis(1-methyladenosine-N7)di-,(Rh-Rh), monohydrate (9CI)
    • 2-(hydroxymethyl)-5-(6-imino-1-methylpurin-9-yl)oxolane-3,4-diol,rhodium(2+),tetraacetate,hydrate
    • tetrakis(mu-aceto)-bis(1-methyladenosine)dirhodium (II)
    • (Rh-Rh)Tetrakis(mu-(actetato-O:O'))bis(1-methyladenosine-N7)dirhodium
    • 2-(hydroxymethyl)-5-(6-imino-1-methyl-purin-9-yl)tetrahydrofuran-3,4-diol
    • hydrate
    • rhodium(+2) cation
    • Rhodium, tetrakis(mu-(actetato-O:O'))bis(1-methyladenosine-N7)di-, (Rh-Rh), monohydrate
    • tetraacetate
    • Tkbma-Rh2
    • 2-(hydroxymethyl)-5-(6-imino-1-methylpurin-9-yl)oxolane-3,4-diol;rhodium(2+);tetraacetate;hydrate
    • DTXSID40929665
    • Rhodium(2+) acetate--1-methyl-9-pentofuranosyl-1,9-dihydro-6H-purin-6-imine--water (2/4/2/1)
    • 137021-41-1
    • Inchi: 1S/2C11H15N5O4.4C2H4O2.H2O.2Rh/c2*1-15-3-14-10-6(9(15)12)13-4-16(10)11-8(19)7(18)5(2-17)20-11;4*1-2(3)4;;;/h2*3-5,7-8,11-12,17-19H,2H2,1H3;4*1H3,(H,3,4);1H2;;/q;;;;;;;2*+2/p-4
    • InChI Key: ANQJZXBSQMWCRL-UHFFFAOYSA-J
    • SMILES: [Rh+2].[Rh+2].O1C(CO)C(C(C1N1C=NC2C(=N)N(C)C=NC1=2)O)O.O1C(CO)C(C(C1N1C=NC2C(=N)N(C)C=NC1=2)O)O.[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O.[O-]C(C)=O.O

Computed Properties

  • Exact Mass: 1022.10082
  • Monoisotopic Mass: 1022.09958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 4
  • Complexity: 459
  • Covalently-Bonded Unit Count: 9
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 416Ų

Experimental Properties

  • PSA: 446.4
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